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Compound of Interest

Compound Name: Streptocyclin

Cat. No.: B1449377 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of a novel, hypothetical rapid biosensor-

based method for the detection of Streptocycline against established analytical techniques.

Streptocycline is a widely used agricultural antibiotic formulation containing Streptomycin

Sulphate and Tetracycline Hydrochloride, typically in a 9:1 ratio, to control bacterial diseases in

plants.[1][2][3][4][5] The accurate and efficient detection of its residues is crucial for ensuring

food safety and monitoring environmental contamination.

Comparative Analysis of Analytical Methods
The performance of our new rapid biosensor-based method is benchmarked against High-

Performance Liquid Chromatography (HPLC), Liquid Chromatography-Tandem Mass

Spectrometry (LC-MS/MS), and Enzyme-Linked Immunosorbent Assay (ELISA). The following

table summarizes the key performance indicators for each method.
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Feature
New Rapid
Biosensor

High-
Performance
Liquid
Chromatograp
hy (HPLC)

Liquid
Chromatograp
hy-Tandem
Mass
Spectrometry
(LC-MS/MS)

Enzyme-
Linked
Immunosorbe
nt Assay
(ELISA)

Principle

Biological

recognition (e.g.,

aptamer,

antibody)

Separation

based on polarity

Separation by

chromatography,

detection by

mass-to-charge

ratio

Antigen-antibody

binding

Limit of Detection

(LOD)
~0.1 ng/mL

~10-100 ng/mL

(UV/ELSD)[6]
0.1-2 µg/kg[7][8]

0.1-0.2 ppb

(ng/mL)[9]

Limit of

Quantification

(LOQ)

~0.5 ng/mL ~50-200 ng/mL 2-10 µg/kg[7][8] ~0.2 ng/mL

Analysis Time

per Sample
< 30 minutes

15-30

minutes[10]

10-20

minutes[11]
1-2 hours[12]

Sample

Preparation Time

Minimal (dilute

and go)

Moderate

(extraction,

filtration)[13]

Extensive

(extraction,

clean-up,

concentration)

[11]

Minimal to

moderate

(extraction)[12]

Specificity High

Moderate

(potential for

interferences)[6]

Very High

(confirmatory

method)[7][11]

High (potential

cross-reactivity)

[14]

Quantitative

Accuracy
Good Good Excellent Good (screening)

Cost per Sample Low Moderate High Low to Moderate

Portability
High (potential

for field use)
Low (lab-based) Low (lab-based)

Moderate (can

be adapted for

field kits)
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Experimental Protocols
Detailed methodologies for the established analytical techniques are provided below.

High-Performance Liquid Chromatography (HPLC)
This method is suitable for the quantification of Streptomycin and Tetracycline in various

samples.

Sample Preparation:

Homogenize 10g of the sample with 20 mL of a suitable extraction solvent (e.g., methanol,

acetonitrile, or a buffer solution).

Centrifuge the mixture at 4000 rpm for 10 minutes.

Collect the supernatant and filter it through a 0.45 µm syringe filter.[13]

The filtered extract is then ready for injection into the HPLC system.

Chromatographic Conditions:

Column: C18 reversed-phase column (e.g., 150 x 4.6 mm, 5 µm).[10]

Mobile Phase: A gradient of acetonitrile and water with an ion-pairing agent like

trifluoroacetic acid (TFA) is often used.[6]

Flow Rate: 1.0 mL/min.[10]

Detection: UV detector at a specific wavelength (e.g., 240 nm for Streptomycin) or an

Evaporative Light Scattering Detector (ELSD).[6][10]

Injection Volume: 20 µL.

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS)
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LC-MS/MS is a highly sensitive and specific method for the confirmatory analysis of

Streptocycline components.

Sample Preparation:

Weigh 5g of the homogenized sample and add an internal standard.

Extract the sample with an acidic buffer solution.

Perform a solid-phase extraction (SPE) for clean-up and concentration. A weak cation

exchange (WCX) cartridge is commonly used.

Elute the analytes from the SPE cartridge, evaporate the eluent to dryness, and reconstitute

the residue in the mobile phase.

LC-MS/MS Conditions:

LC Column: A Hydrophilic Interaction Chromatography (HILIC) column is often preferred for

the retention of polar compounds like Streptomycin.[8]

Mobile Phase: A gradient of an organic solvent (e.g., acetonitrile) and an aqueous buffer.

Mass Spectrometer: A triple quadrupole mass spectrometer operated in the positive

electrospray ionization (ESI) mode.

Detection: Multiple Reaction Monitoring (MRM) of specific precursor-to-product ion

transitions for both Streptomycin and Tetracycline for quantification and confirmation.[11]

Enzyme-Linked Immunosorbent Assay (ELISA)
ELISA is a high-throughput screening method based on the specific binding of antibodies to the

target analyte.

Assay Procedure (Competitive ELISA):

Standards and prepared samples are added to microplate wells pre-coated with

Streptomycin-specific antibodies.[12]
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A known amount of enzyme-conjugated Streptomycin is then added to the wells.

The free Streptomycin in the sample and the enzyme-conjugated Streptomycin compete for

binding to the antibodies.[12]

After an incubation period, the wells are washed to remove any unbound reagents.

A substrate is added, which reacts with the enzyme to produce a color change. The intensity

of the color is inversely proportional to the concentration of Streptomycin in the sample.[12]

The absorbance is read using a microplate reader, and the concentration is determined by

comparison to a standard curve.

Visualizing the Methodologies
Workflow for Streptocycline Detection Methods
The following diagram illustrates the general experimental workflows for the different analytical

methods.
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Caption: A flowchart of the experimental workflows for different Streptocycline detection

methods.

Mechanism of Action of Streptocycline
Streptocycline's antibacterial activity stems from the combined action of Streptomycin and

Tetracycline, which both inhibit bacterial protein synthesis.

Simplified Mechanism of Bacterial Protein Synthesis Inhibition

Bacterial Ribosome

30S Ribosomal Subunit

50S Ribosomal Subunit Protein Synthesis Inhibition

Causes misreading of mRNA

Streptomycin

Binds to

Tetracycline

Binds to

mRNA Aminoacyl-tRNA

Blocks binding to A-site

Click to download full resolution via product page

Caption: Inhibition of bacterial protein synthesis by Streptomycin and Tetracycline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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